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Compound of Interest

Compound Name: 1-Butanamine, hydrofluoride

Cat. No.: B15484292

For Immediate Reference: Treat 1-Butanamine, Hydrofluoride as an extremely hazardous
waste. Due to its composition from 1-butanamine and hydrofluoric acid, this substance is highly
corrosive, toxic, and flammable. Improper handling can lead to severe health consequences,
including fatal exposure.[1][2][3] This guide provides essential procedural steps for the safe
handling and disposal of 1-Butanamine, Hydrofluoride in a laboratory setting.

Hazard Profile and Physical Properties

1-Butanamine, hydrofluoride is a salt formed from a flammable, corrosive base (1-
butanamine) and an extremely toxic and corrosive acid (hydrofluoric acid). The combined
hazards necessitate stringent safety protocols. The properties of the individual components are
summarized below to inform handling and disposal procedures.
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1-Butanamine (n-

Property . Hydrofluoric Acid
Butylamine)

Appearance Colorless liquid Colorless liquid

Odor Ammonia-like[2] Pungent

CAS Number 109-73-9[2] 7664-39-3[1]

Molecular Formula C4H11N[2] HF

Melting Point -49 °C / -56.2 °F[2] -83°C

Boiling Point 78 °C 1 172.4 °F[2] 20 °C

Flash Point -7°C/19.4°F Not applicable

Specific Gravity 0.740[2] 1.15

Vapor Density 2.5 (Air = 1.0)[2] 1.9 (Air=1.0)

Hazards

Flammable Liquid (Category
2), Acute Toxicity (Oral,
Dermal, Inhalation - Category
3/4), Skin Corrosion (Category
1A), Serious Eye Damage
(Category 1)[2]

Acute Toxicity (Oral, Dermal,
Inhalation - Category 2), Fatal
if swallowed, in contact with
skin or if inhaled, Causes
severe skin burns and eye
damage[1][3]

Detailed Disposal Protocol

The disposal of 1-Butanamine, hydrofluoride must be managed through a certified hazardous

waste program.[4] Do not attempt to neutralize or dispose of this chemical down the sanitary

sewer.[5]

Step 1: Personal Protective Equipment (PPE) and Safety Precautions

e Handling Location: All handling of 1-butanamine, hydrofluoride must be conducted within a

certified chemical fume hood.[2]

o Personal Protective Equipment: Wear a full suite of appropriate PPE:
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[e]

Gloves: Heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene). Always inspect
gloves for integrity before use.[1]

[e]

Eye Protection: Chemical splash goggles and a face shield are mandatory.[1]

o

Body Protection: A chemically resistant apron or lab coat.[1]

[¢]

Respiratory Protection: Required if vapors or aerosols are generated.[1]

o Emergency Preparedness: Ensure an emergency eyewash station and safety shower are
immediately accessible. Have a hydrofluoric acid (HF) exposure kit with calcium gluconate
gel readily available.

Step 2: Waste Collection and Container Selection

o Container Material: Use a chemically compatible container designed for hazardous liquids.
Crucially, do not use glass containers, as hydrofluoric acid can etch glass.[4] High-density
polyethylene (HDPE) or other compatible plastic containers are recommended.

» Container Condition: The container must be in good condition, with no leaks or damage, and
must have a tightly sealing cap.[4]

o Waste Segregation: Do not mix 1-butanamine, hydrofluoride waste with any other waste
streams.[4] Incompatible materials to avoid include oxidizers, acids, and bases.[6]

Step 3: Labeling and Storage

o Labeling: Clearly label the waste container with the words "HAZARDOUS WASTE" and the
full chemical name: "1-Butanamine, hydrofluoride".[4] Include the approximate
concentration and quantity.

o Storage:
o Store the sealed container in a designated Satellite Accumulation Area (SAA).[7]

o Ensure the storage area is well-ventilated, secure, and away from heat or ignition sources.

[6]
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o Provide secondary containment (e.g., a chemical-resistant bin) to catch any potential
leaks.[7]

o Segregate the container from incompatible chemicals, particularly strong acids, bases,

and oxidizers.[7]
Step 4: Arranging for Disposal

» Contact Environmental Health & Safety (EHS): Do not dispose of this material yourself.
Contact your institution's Environmental Health & Safety (EHS) or a licensed chemical waste

disposal company to schedule a pickup.[4]

» Documentation: Complete all required hazardous waste pickup forms, accurately detailing
the contents of the container.[4]

Logical Workflow for Disposal
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Preparation Phase

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield, Lab Coat)

A

! CRITICAL:

Work Inside a Chemical Fume Hood HF Exposure Kit (Calcium Gluconate)
MUST Be Available

Proceed to Handling

Waste Han‘ ;ling Phase

Select Appropriate Waste Container
(HDPE, No Glass)

Transfer Waste to Container

Securely Cap the Container

Proceed to Storage

Storage & D‘ 'sposal Phase

Label Container:
'HAZARDOUS WASTE
1-Butanamine, hydrofluoride’

Store in Designated Satellite Accumulation Area
(Segregated, Secondary Containment)

Contact EHS for Waste Pickup

Complete Hazardous Waste Manifest

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Butanamine, hydrofluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of 1-Butanamine, Hydrofluoride: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484292#1-butanamine-hydrofluoride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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